Cas no 2249076-64-8 (N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide)

• Product Name: N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide
• CAS No: 2249076-64-8
• MF: C₂₁H₂₃FN₂O₃
• MW: 370.417329072952
• CID: 5455872
• PubChem ID: 136525455
• Update Time: 2025-05-21

N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2249076-64-8
• Z1192780410
• N-[1-[(4-Fluorophenyl)methyl]piperidin-4-yl]-2-(3-formylphenoxy)acetamide
• AKOS033154302
• N-{1-[(4-fluorophenyl)methyl]piperidin-4-yl}-2-(3-formylphenoxy)acetamide
• EN300-26582425
• N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide

• Inchi： 1S/C21H23FN2O3/c22-18-6-4-16(5-7-18)13-24-10-8-19(9-11-24)23-21(26)15-27-20-3-1-2-17(12-20)14-25/h1-7,12,14,19H,8-11,13,15H2,(H,23,26)
• InChI Key： ACAIXUKWPYMTMC-UHFFFAOYSA-N
• SMILES： C(NC1CCN(CC2=CC=C(F)C=C2)CC1)(=O)COC1=CC=CC(C=O)=C1

Computed Properties

• Exact Mass: 370.16927076g/mol
• Monoisotopic Mass: 370.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.5±50.0 °C(Predicted)
• pka: 14.02±0.20(Predicted)

Additional information on N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide

Research Brief on N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide (CAS: 2249076-64-8)

The compound N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide (CAS: 2249076-64-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a modulator of specific biochemical pathways, particularly those involving neurotransmitter systems. Its structural features, including the fluorophenyl and formylphenoxy moieties, suggest a high affinity for certain receptor subtypes, making it a promising candidate for further pharmacological investigation. Preliminary data indicate that it may exhibit selective binding properties, which could be leveraged for targeted therapies.

In terms of synthesis, advancements have been made in optimizing the yield and purity of N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide. Novel catalytic methods and green chemistry approaches have been explored to enhance the scalability of its production. These developments are critical for ensuring the compound's availability for both preclinical and clinical studies.

Biological evaluations have demonstrated that this compound exhibits promising activity in vitro and in vivo models. For instance, it has shown efficacy in modulating specific enzyme activities and receptor interactions, which are implicated in neurological and metabolic disorders. However, further studies are required to elucidate its pharmacokinetic and pharmacodynamic profiles, as well as its safety and tolerability in humans.

In conclusion, N-[1-[(4-Fluorophenyl)methyl]-4-piperidinyl]-2-(3-formylphenoxy)acetamide represents a compelling area of research with potential therapeutic implications. Continued investigation into its mechanisms of action and clinical applications will be essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its role in modern medicine.